Benazepril tert-Butyl Ester
Benazepril tert-Butyl Ester
Brand Name:
Vulcanchem
CAS No.:
109010-61-9
VCID:
VC0146451
InChI:
InChI=1S/C28H36N2O5/c1-5-34-27(33)23(17-15-20-11-7-6-8-12-20)29-22-18-16-21-13-9-10-14-24(21)30(26(22)32)19-25(31)35-28(2,3)4/h6-14,22-23,29H,5,15-19H2,1-4H3/t22-,23-/m0/s1
SMILES:
CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C
Molecular Formula:
C28H36N2O5
Molecular Weight:
480.6 g/mol
Benazepril tert-Butyl Ester
CAS No.: 109010-61-9
Reference Standards
VCID: VC0146451
Molecular Formula: C28H36N2O5
Molecular Weight: 480.6 g/mol
| CAS No. | 109010-61-9 |
|---|---|
| Product Name | Benazepril tert-Butyl Ester |
| Molecular Formula | C28H36N2O5 |
| Molecular Weight | 480.6 g/mol |
| IUPAC Name | ethyl (2S)-2-[[(3S)-1-[2-[(2-methylpropan-2-yl)oxy]-2-oxoethyl]-2-oxo-4,5-dihydro-3H-1-benzazepin-3-yl]amino]-4-phenylbutanoate |
| Standard InChI | InChI=1S/C28H36N2O5/c1-5-34-27(33)23(17-15-20-11-7-6-8-12-20)29-22-18-16-21-13-9-10-14-24(21)30(26(22)32)19-25(31)35-28(2,3)4/h6-14,22-23,29H,5,15-19H2,1-4H3/t22-,23-/m0/s1 |
| Standard InChIKey | QNLLWVSHZXSUNF-GOTSBHOMSA-N |
| Isomeric SMILES | CCOC(=O)[C@H](CCC1=CC=CC=C1)N[C@H]2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C |
| SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C |
| Canonical SMILES | CCOC(=O)C(CCC1=CC=CC=C1)NC2CCC3=CC=CC=C3N(C2=O)CC(=O)OC(C)(C)C |
| Synonyms | (3S)-3-[[(1S)-1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid 1,1-Dimethylethyl Ester; [S-(R*,R*)]-3-[[1-(Ethoxycarbonyl)-3-phenylpropyl]amino]-2,3,4,5-tetrahydro-2-oxo-1H-1-benzazepine-1-acetic Acid 1 |
| PubChem Compound | 11465773 |
| Last Modified | Nov 11 2021 |
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